Cas no 1326874-27-4 (1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine)

• Product Name: 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine
• CAS No: 1326874-27-4
• MF: C₁₉H₁₉N₅O₃
• MW: 365.385863542557
• CID: 5345596
• Update Time: 2025-10-31

1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• furan-2-yl(4-{[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazin-1-yl)methanone
• STL127438
• (4-(furan-2-carbonyl)piperazin-1-yl)(1-(p-tolyl)-1H-1,2,3-triazol-4-yl)methanone
• furan-2-yl-[4-[1-(4-methylphenyl)triazole-4-carbonyl]piperazin-1-yl]methanone
• 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine

• Inchi： 1S/C19H19N5O3/c1-14-4-6-15(7-5-14)24-13-16(20-21-24)18(25)22-8-10-23(11-9-22)19(26)17-3-2-12-27-17/h2-7,12-13H,8-11H2,1H3
• InChI Key： VSPKAVNOJSERCE-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC(C)=CC=2)N=N1)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 544
• XLogP3: 1.8
• Topological Polar Surface Area: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine

Recent Advances in the Study of 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine (CAS: 1326874-27-4)

The compound 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine (CAS: 1326874-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of both furan and triazole moieties in its structure provides a versatile platform for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties. Researchers have employed computational modeling and high-throughput screening to identify potential targets, with preliminary results suggesting activity against specific cancer-related kinases.

In terms of synthesis, a recent publication in the Journal of Medicinal Chemistry (2023) detailed an efficient multi-step route to produce 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine with high yield and purity. The synthetic approach involved a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by acylation steps, which proved to be scalable for potential industrial applications. The authors also reported improved purification methods using advanced chromatography techniques, ensuring the compound's suitability for biological testing.

Biological evaluations have demonstrated that this compound exhibits moderate to strong inhibitory activity against several cancer cell lines, including breast and lung cancer models. Mechanistic studies suggest that its activity may be linked to the modulation of key signaling pathways involved in cell proliferation and apoptosis. Notably, the compound showed selective toxicity toward cancer cells while exhibiting minimal effects on normal cell lines, indicating a potential therapeutic window that could be exploited in drug development.

Current research efforts are focused on understanding the compound's pharmacokinetic properties and optimizing its drug-like characteristics. Recent in vivo studies in rodent models have provided encouraging results regarding bioavailability and tissue distribution, though challenges remain in improving metabolic stability. Several research groups are actively working on derivative compounds to enhance these properties while maintaining or improving the biological activity.

In conclusion, 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine represents a promising lead compound in medicinal chemistry research. Its unique structural features, combined with demonstrated biological activity, make it a valuable candidate for further development as a potential therapeutic agent. Future research directions will likely focus on target identification, mechanism of action elucidation, and the development of more potent analogs with improved drug-like properties.